Cas no 100009-81-2 (6H-Dibenzo[de,h]quinolin-6-one, 4,5,7,9-tetramethoxy-)

6H-Dibenzo[de,h]quinolin-6-one, 4,5,7,9-tetramethoxy- structure

100009-81-2 structure

Product Name:6H-Dibenzo[de,h]quinolin-6-one, 4,5,7,9-tetramethoxy-

CAS No:100009-81-2

MF:C₂₀H₁₇NO₅

MW:351.352685689926

CID:2861176

Update Time:2022-07-27

6H-Dibenzo[de,h]quinolin-6-one, 4,5,7,9-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

- 6H-Dibenzo[de,h]quinolin-6-one, 4,5,7,9-tetramethoxy-
- Inchi： 1S/C20H17NO5/c1-23-10-5-6-11-13(9-10)18(24-2)15-14-12(7-8-21-16(11)14)19(25-3)20(26-4)17(15)22/h5-9H,1-4H3
- InChI Key： XPRRIUOTLQZSJG-UHFFFAOYSA-N
- SMILES： N1C2C3=C(C(=O)C(OC)=C(OC)C3=CC=1)C(OC)=C1C=C(OC)C=CC1=2

6H-Dibenzo[de,h]quinolin-6-one, 4,5,7,9-tetramethoxy- Production Method

Production Method 1

100009-82-3

100009-81-2

88142-60-3

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Methanol , Chloroform ; 6 h, rt → reflux

Reference

A novel approach to oxoisoaporphine alkaloids via regioselective metalation of alkoxy isoquinolines

Melzer, Benedikt C.; et al, Beilstein Journal of Organic Chemistry, 2017, 13, 1564-1571

Production Method 2

36982-71-5

100009-81-2

88142-60-3

Reaction Conditions

1.1 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Toluene , Tetrahydrofuran ; 2 min, 25 °C; 4 h, 25 °C; 25 °C → 0 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ; 0 °C; 1 h, 25 °C
1.3 Reagents: Sodium thiosulfate , Ammonium chloride Solvents: Water ; 25 °C
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 24 h, reflux
3.1 Reagents: Hydrochloric acid Solvents: Water ; 2.5 h, 115 °C; 115 °C → rt
3.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7, rt
4.1 Reagents: Methanesulfonic acid, mixt. with phosphorus oxide (P2O5) ; rt; 2 h, 90 °C; 90 °C → rt
4.2 Reagents: Ammonia Solvents: Water ; rt
5.1 Reagents: Silver oxide (Ag2O) Solvents: Methanol , Chloroform ; 6 h, rt → reflux

Reference

A novel approach to oxoisoaporphine alkaloids via regioselective metalation of alkoxy isoquinolines

Melzer, Benedikt C.; et al, Beilstein Journal of Organic Chemistry, 2017, 13, 1564-1571

Production Method 3

100009-77-6

100009-81-2

88142-60-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 2.5 h, 115 °C; 115 °C → rt
1.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7, rt
1.3 Reagents: Methanesulfonic acid, mixt. with phosphorus oxide (P2O5) ; rt; 2 h, 90 °C; 90 °C → rt
1.4 Reagents: Ammonia Solvents: Water ; rt
2.1 Reagents: Silver oxide (Ag2O) Solvents: Methanol , Chloroform ; 6 h, rt → reflux

Reference

A novel approach to oxoisoaporphine alkaloids via regioselective metalation of alkoxy isoquinolines

Melzer, Benedikt C.; et al, Beilstein Journal of Organic Chemistry, 2017, 13, 1564-1571

Production Method 4

100009-76-5

100009-81-2

88142-60-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 2.5 h, 115 °C; 115 °C → rt
1.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7, rt
2.1 Reagents: Hydrochloric acid Solvents: Water ; 2.5 h, 115 °C; 115 °C → rt
2.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7, rt
2.3 Reagents: Methanesulfonic acid, mixt. with phosphorus oxide (P2O5) ; rt; 2 h, 90 °C; 90 °C → rt
2.4 Reagents: Ammonia Solvents: Water ; rt
3.1 Reagents: Silver oxide (Ag2O) Solvents: Methanol , Chloroform ; 6 h, rt → reflux

Reference

A novel approach to oxoisoaporphine alkaloids via regioselective metalation of alkoxy isoquinolines

Melzer, Benedikt C.; et al, Beilstein Journal of Organic Chemistry, 2017, 13, 1564-1571

Production Method 5

1146214-81-4

2304609-46-7

100009-81-2

88142-60-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 24 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: Water ; 2.5 h, 115 °C; 115 °C → rt
2.2 Reagents: Potassium hydroxide Solvents: Water ; pH 7, rt
3.1 Reagents: Methanesulfonic acid, mixt. with phosphorus oxide (P2O5) ; rt; 2 h, 90 °C; 90 °C → rt
3.2 Reagents: Ammonia Solvents: Water ; rt
4.1 Reagents: Silver oxide (Ag2O) Solvents: Methanol , Chloroform ; 6 h, rt → reflux

Reference

A novel approach to oxoisoaporphine alkaloids via regioselective metalation of alkoxy isoquinolines

Melzer, Benedikt C.; et al, Beilstein Journal of Organic Chemistry, 2017, 13, 1564-1571